Cas no 2170117-65-2 (2-Hydroxyethyl 2-ethoxycarbothioylsulfanyl-2-methylpropanoate)

• Product Name: 2-Hydroxyethyl 2-ethoxycarbothioylsulfanyl-2-methylpropanoate
• CAS No: 2170117-65-2
• MF: C₉H₁₆O₄S₂
• MW: 252.350940704346
• CID: 6189776
• PubChem ID: 137935929
• Update Time: 2025-06-23

2-Hydroxyethyl 2-ethoxycarbothioylsulfanyl-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2170117-65-2
• EN300-6492170
• 2-hydroxyethyl 2-[(ethoxymethanethioyl)sulfanyl]-2-methylpropanoate
• 2-Hydroxyethyl 2-ethoxycarbothioylsulfanyl-2-methylpropanoate

• Inchi： 1S/C9H16O4S2/c1-4-12-8(14)15-9(2,3)7(11)13-6-5-10/h10H,4-6H2,1-3H3
• InChI Key： OUVBHFVZXYGZAK-UHFFFAOYSA-N
• SMILES： S(C(OCC)=S)C(C(=O)OCCO)(C)C

Computed Properties

• Exact Mass: 252.04900133g/mol
• Monoisotopic Mass: 252.04900133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 113Ų

Additional information on 2-Hydroxyethyl 2-ethoxycarbothioylsulfanyl-2-methylpropanoate

Compound CAS No. 2170117-65-2: 2-Hydroxyethyl 2-Ethoxycarbothioylsulfanyl-2-Methylpropanoate

The compound with CAS number 2170117-65-2, commonly referred to as 2-Hydroxyethyl 2-Ethoxycarbothioylsulfanyl-2-Methylpropanoate, is a highly specialized organic compound with a complex structure. This compound belongs to the class of esters and is characterized by its unique functional groups, including hydroxyl, thioester, and ethoxy groups. The molecule's structure makes it a versatile compound with potential applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals.

Recent studies have highlighted the importance of sulfur-containing compounds like 2-Hydroxyethyl 2-Ethoxycarbothioylsulfanyl-2-Methylpropanoate in biological systems. Sulfur plays a critical role in many biochemical processes, and compounds with thioester groups are known to participate in essential reactions such as energy transfer and protein synthesis. The presence of the hydroxyl group further enhances the compound's reactivity and ability to form hydrogen bonds, making it a promising candidate for drug design.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and esterification reactions. Researchers have explored various methods to optimize the synthesis pathway, focusing on improving yield and purity. For instance, recent advancements in catalytic systems have enabled more efficient production of 2-Hydroxyethyl 2-Ethoxycarbothioylsulfanyl-2-Methylpropanoate, reducing the environmental footprint of its manufacturing process.

In terms of applications, this compound has shown potential in the development of biodegradable polymers. Its sulfur-containing groups contribute to the polymer's mechanical properties while also enhancing biocompatibility. Additionally, studies suggest that 2-Hydroxyethyl 2-Ethoxycarbothioylsulfanyl-2-Methylpropanoate could serve as a precursor for advanced materials used in tissue engineering and drug delivery systems.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 50°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been extensively studied, with findings indicating that it remains stable under normal storage conditions but may degrade under harsh acidic or basic environments.

From an environmental perspective, the biodegradability of 2-Hydroxyethyl 2-Ethoxycarbothioylsulfanyl-2-Methylpropanoate has been a topic of interest. Research indicates that it undergoes microbial degradation under aerobic conditions, making it a more sustainable option compared to traditional non-biodegradable chemicals.

In conclusion, CAS No. 2170117-65-2, or 2-Hydroxyethyl 2-Ethoxycarbothioylsulfanyl-2-Methylpropanoate, is a compound with significant potential across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool in modern chemistry and materials science.